Cas no 5735-83-1 (Butanedioic acid, (phosphonooxy)-)
5735-83-1 structure
Product Name:Butanedioic acid, (phosphonooxy)-
CAS No:5735-83-1
MF:C4H7O8P
MW:214.067342996597
CID:345626
PubChem ID:11593720
Update Time:2025-04-19
Butanedioic acid, (phosphonooxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (phosphonooxy)-
- 2-phosphonooxybutanedioic acid
- DTXSID10469129
- SCHEMBL8530645
- 5735-83-1
-
- Inchi: 1S/C4H7O8P/c5-3(6)1-2(4(7)8)12-13(9,10)11/h2H,1H2,(H,5,6)(H,7,8)(H2,9,10,11)
- InChI Key: GWTXMJGSNKSXJW-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC(C(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 213.98781
- Monoisotopic Mass: 213.98785418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 141.36
- LogP: -0.97640
Butanedioic acid, (phosphonooxy)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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